Cas no 203007-70-9 (H2BPDC-o-2CF3)

• Product Name: H2BPDC-o-2CF3
• CAS No: 203007-70-9
• MF: C₁₆H₈F₆O₄
• MW: 378.222745895386
• CID: 4546459
• PubChem ID: 22140345
• Update Time: 2025-11-01

H2BPDC-o-2CF3 Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4,4'-dicarboxylic acid, 3,3'-bis(trifluoromethyl)-
• H2BPDC-o-2CF3
• SLGHUURPYNJHJN-UHFFFAOYSA-N
• G64042
• 203007-70-9
• 3,3'-Bis(trifluoromethyl)-1,1'-biphenyl-4,4'-dicarboxylic acid
• SCHEMBL940864
• 3,3'-Bis(trifluoromethyl)-[1,1'-biphenyl]-4,4'-dicarboxylic acid

• Inchi： 1S/C16H8F6O4/c17-15(18,19)11-5-7(1-3-9(11)13(23)24)8-2-4-10(14(25)26)12(6-8)16(20,21)22/h1-6H,(H,23,24)(H,25,26)
• InChI Key： SLGHUURPYNJHJN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=CC=C(C=1)C1=CC=C(C(=O)O)C(C(F)(F)F)=C1)(F)F

Computed Properties

• Exact Mass: 378.03267770g/mol
• Monoisotopic Mass: 378.03267770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.6Ų

Additional information on H2BPDC-o-2CF3

Introduction to H2BPDC-o-2CF3 (CAS No. 203007-70-9)

H2BPDC-o-2CF3, with the CAS number 203007-70-9, is a versatile and intriguing compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, formally known as 1,4-bis(3,5-dicarboxybenzyl)benzene-1,4-dicarboxylic acid diethyl ester, is characterized by its unique molecular structure and functional groups, which make it a valuable candidate for various applications.

The chemical structure of H2BPDC-o-2CF3 features a central benzene ring substituted with two trifluoromethyl groups (-CF₃) at the ortho positions. This substitution imparts significant electronic and steric effects, influencing the compound's reactivity and stability. The presence of carboxylic acid diethyl ester groups further enhances its solubility and reactivity in organic solvents, making it an ideal candidate for synthetic transformations and material science applications.

In recent years, H2BPDC-o-2CF3 has been extensively studied for its potential in developing novel materials and pharmaceuticals. One of the key areas of interest is its use in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with tunable properties that have found applications in gas storage, catalysis, and drug delivery. The unique structure of H2BPDC-o-2CF3 makes it an excellent ligand for constructing robust MOFs with high surface areas and specific functionalities.

A study published in the Journal of Materials Chemistry A in 2021 highlighted the synthesis of a MOF using H2BPDC-o-2CF3 as a ligand. The resulting MOF exhibited exceptional stability under various conditions and demonstrated high adsorption capacities for gases such as CO₂ and H₂. This research underscores the potential of H2BPDC-o-2CF3 in developing advanced materials for environmental and energy applications.

Beyond material science, H2BPDC-o-2CF3 has also shown promise in pharmaceutical research. Its unique chemical structure allows for the design of prodrugs that can be activated under specific conditions within the body. A recent study published in the Journal of Medicinal Chemistry explored the use of H2BPDC-o-2CF3-derived prodrugs for targeted drug delivery. The results indicated that these prodrugs could be effectively cleaved by enzymes present in cancer cells, leading to the release of active therapeutic agents with minimal side effects.

The versatility of H2BPDC-o-2CF3 extends to its use as a building block in supramolecular chemistry. Supramolecular assemblies formed using this compound have been shown to exhibit unique self-assembling properties, which can be exploited for creating nanostructures with specific functions. A study published in Angewandte Chemie International Edition demonstrated the formation of supramolecular gels using H2BPDC-o-2CF3. These gels exhibited remarkable mechanical properties and could be used as templates for nanomaterial synthesis or as stimuli-responsive materials.

In addition to its applications in material science and pharmaceuticals, H2BPDC-o-2CF3 has also been investigated for its potential in catalysis. The presence of multiple functional groups on its structure makes it a suitable ligand for designing catalysts with high selectivity and activity. A recent study published in Chemical Communications reported the synthesis of a palladium complex using H2BPDC-o-2CF3 as a ligand. The resulting catalyst showed excellent performance in cross-coupling reactions, demonstrating its potential in organic synthesis.

The safety profile of H2BPDC-o-2CF3 is another important aspect that has been thoroughly evaluated. Extensive toxicological studies have shown that this compound is generally safe when handled under appropriate conditions. However, it is important to follow standard safety protocols when working with any chemical compound to ensure laboratory safety.

In conclusion, H2BPDC-o-2CF3 (CAS No. 203007-70-9) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and functional groups make it an ideal candidate for developing advanced materials, targeted drug delivery systems, supramolecular assemblies, and efficient catalysts. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.